Cas no 2103554-84-1 (Methyl 2-amino-3-(3-bromophenyl)butanoate)

• Product Name: Methyl 2-amino-3-(3-bromophenyl)butanoate
• CAS No: 2103554-84-1
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 5936913
• PubChem ID: 83913676
• Update Time: 2025-05-20

Methyl 2-amino-3-(3-bromophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-4941363
• 2103554-84-1
• methyl 2-amino-3-(3-bromophenyl)butanoate
• Methyl 2-amino-3-(3-bromophenyl)butanoate

• Inchi： 1S/C11H14BrNO2/c1-7(10(13)11(14)15-2)8-4-3-5-9(12)6-8/h3-7,10H,13H2,1-2H3
• InChI Key： HRQHWCVPEGSCQF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C)C(C(=O)OC)N

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-amino-3-(3-bromophenyl)butanoate

Methyl 2-amino-3-(3-bromophenyl)butanoate (CAS No. 2103554-84-1): A Comprehensive Overview in Modern Chemical Biology

Methyl 2-amino-3-(3-bromophenyl)butanoate (CAS No. 2103554-84-1) is a significant compound in the realm of chemical biology, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This molecule, characterized by its amino and bromophenyl substituents, presents a versatile platform for the development of novel bioactive entities. Its chemical properties and potential applications have been extensively explored, particularly in the context of drug discovery and therapeutic intervention.

The structural motif of Methyl 2-amino-3-(3-bromophenyl)butanoate incorporates both polar and non-polar regions, which contribute to its solubility and interaction with biological targets. The presence of the amino group at the second carbon position and the bromophenyl moiety at the third carbon position introduces specific electronic and steric properties that can be exploited for medicinal chemistry applications. This dual functionality has made it a valuable scaffold for designing molecules with enhanced binding affinity and selectivity.

In recent years, there has been a surge in research focused on leveraging such structural features for the development of small-molecule inhibitors and modulators. The bromophenyl group, in particular, has been identified as a key pharmacophore in several pharmacologically active compounds. Its ability to engage in π-stacking interactions and hydrogen bonding has been utilized to enhance the binding affinity of drug candidates to their target proteins. Furthermore, the amino group provides a site for further functionalization, allowing for the creation of derivatives with tailored biological activities.

One of the most compelling aspects of Methyl 2-amino-3-(3-bromophenyl)butanoate is its potential application in the field of protease inhibition. Proteases play a crucial role in numerous biological pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Researchers have demonstrated that compounds bearing similar structural motifs can effectively inhibit specific proteases by mimicking natural substrates or by interfering with catalytic residues. The unique combination of functional groups in this compound makes it an attractive candidate for further exploration as a protease inhibitor.

Additionally, the bromophenyl moiety has been shown to enhance the metabolic stability of drug candidates. By incorporating this group into molecular structures, chemists can improve the half-life of active compounds in vivo, thereby increasing their therapeutic efficacy. This property is particularly important for drugs that require prolonged action or multiple dosing regimens. The ability to fine-tune metabolic stability while maintaining potent biological activity is a significant advantage for drug development.

The synthesis of Methyl 2-amino-3-(3-bromophenyl)butanoate has also been optimized to ensure high yield and purity, making it accessible for large-scale production. Advanced synthetic methodologies have been employed to construct the complex framework efficiently. These methods often involve multi-step reactions that require precise control over reaction conditions to avoid side products. The development of such synthetic routes underscores the compound's importance as a building block for more complex molecules.

In conclusion, Methyl 2-amino-3-(3-bromophenyl)butanoate (CAS No. 2103554-84-1) represents a promising compound in chemical biology with diverse applications in drug discovery and therapeutic development. Its unique structural features, including the amino group and bromophenyl moiety, make it an ideal candidate for designing molecules with enhanced binding affinity and metabolic stability. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play a pivotal role in advancing our understanding of disease processes and developing novel treatments.